Cas no 2114202-98-9 (methyl 4-amino-4-(4-cyanophenyl)butanoate)

• Product Name: methyl 4-amino-4-(4-cyanophenyl)butanoate
• CAS No: 2114202-98-9
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 5895388
• PubChem ID: 165826851
• Update Time: 2025-05-20

methyl 4-amino-4-(4-cyanophenyl)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-4-(4-cyanophenyl)butanoate
• 2114202-98-9
• EN300-1841881

• Inchi： 1S/C12H14N2O2/c1-16-12(15)7-6-11(14)10-4-2-9(8-13)3-5-10/h2-5,11H,6-7,14H2,1H3
• InChI Key： OVMJIPGKEZHSCS-UHFFFAOYSA-N
• SMILES： O(C)C(CCC(C1C=CC(C#N)=CC=1)N)=O

Computed Properties

• Exact Mass: 218.105527694g/mol
• Monoisotopic Mass: 218.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 76.1Ų

Additional information on methyl 4-amino-4-(4-cyanophenyl)butanoate

Methyl 4-Amino-4-(4-Cyanophenyl)Butanoate: A Comprehensive Overview

Methyl 4-amino-4-(4-cyanophenyl)butanoate, identified by the CAS number 2114202-98-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure featuring a cyanophenyl group and an amino functionality, has garnered attention due to its potential applications in drug design and chemical synthesis.

The structure of methyl 4-amino-4-(4-cyanophenyl)butanoate is characterized by a butanoate backbone, with a methyl ester group at one end and an amino-substituted phenyl ring at the other. The presence of the cyanophenyl group introduces electronic properties that make this compound versatile in various chemical reactions. Recent studies have explored its role in the synthesis of bioactive molecules, particularly in the development of compounds with potential anticancer properties.

One of the most notable advancements involving methyl 4-amino-4-(4-cyanophenyl)butanoate is its use as an intermediate in the synthesis of complex molecules. Researchers have employed this compound to construct multi-functionalized scaffolds, which are essential in drug discovery programs. For instance, its ability to undergo nucleophilic substitution reactions has been exploited to create derivatives with enhanced bioavailability and selectivity.

In addition to its synthetic applications, methyl 4-amino-4-(4-cyanophenyl)butanoate has been studied for its pharmacokinetic properties. Recent investigations have focused on optimizing its stability and solubility to improve its suitability as a drug candidate. These studies have highlighted the importance of stereochemistry in determining the compound's pharmacokinetic profile, emphasizing the need for precise control during synthesis.

The synthesis of methyl 4-amino-4-(4-cyanophenyl)butanoate typically involves multi-step processes that require careful optimization. One common approach involves the alkylation of a suitable amino alcohol derivative followed by esterification to introduce the methyl group. The use of catalytic methods, such as palladium-catalyzed cross-coupling reactions, has been reported to enhance the efficiency and yield of these processes.

Recent research has also explored the biological activity of methyl 4-amino-4-(cyanophenyl)butanoate derivatives. In particular, their ability to modulate cellular signaling pathways has been investigated in various cancer cell lines. These studies have provided insights into the potential therapeutic applications of this compound class, particularly in targeting specific oncogenic pathways.

In conclusion, methyl 4-amino-4-(cyanophenyl)butanoate stands as a pivotal molecule in contemporary organic chemistry and pharmacology. Its unique structure and versatile reactivity make it an invaluable tool in drug discovery and chemical synthesis. As research continues to uncover new applications and optimize its properties, this compound is poised to play an increasingly important role in advancing therapeutic development.